Cas no 2227722-15-6 ((2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: (2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227722-15-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6406362
• PubChem ID: 165554951
• Update Time: 2025-10-21

(2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• EN300-1551181
• 2227722-15-6
• (2S)-2-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(27(32)33)30-26(31)18-9-8-10-19(16-18)29-28(34)35-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,18-19,24-25H,2-3,8-10,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,19-,25+/m1/s1
• InChI Key： CUZLCXZYZMJBEU-RRQZXNHTSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@@H](C(N[C@H](C(=O)O)CCCC)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Research Brief on (2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS: 2227722-15-6)

The compound (2S)-2-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS: 2227722-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a crucial building block for solid-phase peptide synthesis (SPPS), particularly in the construction of complex peptide architectures with enhanced stability and bioavailability.

Recent studies have focused on the compound's unique structural features, which combine a cyclohexyl backbone with an Fmoc-protected amine and a hexanoic acid terminus. This configuration provides both steric protection for the amine group during synthesis and improved solubility characteristics compared to traditional amino acid derivatives. The stereochemistry at the (2S) position has been shown to play a critical role in determining the biological activity of resulting peptide sequences.

In the context of CAS 2227722-15-6, several research groups have investigated its application in the synthesis of constrained peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating β-turn mimetics, which are valuable for stabilizing peptide secondary structures and enhancing receptor binding affinity. The cyclohexyl ring system in this compound provides conformational rigidity that can be leveraged to control peptide folding patterns.

From a synthetic chemistry perspective, the compound has shown excellent coupling efficiency in SPPS protocols, with minimal racemization observed during peptide chain elongation. Recent optimization studies have established optimal coupling conditions using HATU or PyBOP as activating agents in combination with DIEA as base, achieving coupling yields exceeding 95% in most applications. The Fmoc protecting group demonstrates reliable cleavage kinetics under standard basic conditions while providing adequate protection during synthesis.

Emerging applications of this building block include the development of peptide-based therapeutics targeting protein-protein interactions (PPIs). Its structural features make it particularly suitable for creating inhibitors of challenging PPIs that require extended interaction surfaces. Several research groups are currently exploring its incorporation into peptide libraries for high-throughput screening against various disease targets.

Quality control and analytical characterization of this compound have been the subject of recent methodological developments. Advanced HPLC-MS techniques have been established to verify the compound's purity and stereochemical integrity, with particular attention to potential diastereomer formation during synthesis. These analytical methods are crucial for ensuring reproducibility in peptide synthesis applications.

Looking forward, researchers anticipate expanded use of this compound in the development of next-generation peptide therapeutics, particularly in areas such as oncology, infectious diseases, and metabolic disorders. Its unique combination of structural features offers opportunities for creating peptides with improved pharmacokinetic properties and target specificity. Ongoing research is exploring modifications to the basic scaffold to further enhance its utility in medicinal chemistry applications.